3-({4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine

• IUPAC Name: 3-[[4-(1-propylsulfonylpyrrolidin-3-yl)piperidin-1-yl]methyl]pyridine
• InChI: InChI=1S/C18H29N3O2S/c1-2-12-24(22,23)21-11-7-18(15-21)17-5-9-20(10-6-17)14-16-4-3-8-19-13-16/h3-4,8,13,17-18H,2,5-7,9-12,14-15H2,1H3
• InChI Key: XPVUHJHUMLMOOV-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCC(C1)C2CCN(CC2)CC3=CN=CC=C3
• Molecular Formula: C18H29N3O2S
• Molecular Weight: 351.5 g/mol

Description

3-({4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine is a chemical compound that belongs to the class of pyridine derivatives. It has been extensively studied for its potential use in scientific research applications due to its unique chemical properties.

Scientific Research Applications

Molecular Structure and Conformation

• Research on compounds with a structure similar to 3-({4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine, like (1R,3S,5R,6S)-6-Acetoxy-3-(4-methylphenylsulfonyloxy)tropane, focuses on understanding their molecular conformation. This compound, for instance, has a fused piperidine ring in a chair conformation, which is significant in determining its chemical and pharmacological properties (Li-min Yang et al., 2008).

Chemical Synthesis and Reactions

• The Boekelheide-type reaction has been used to synthesize pyrrolidines and piperidines from (aminoalkyl)pyridine N-oxides, a method that could be applicable in synthesizing related compounds (A. Massaro et al., 2011).
• Research on sulfonamides has shown their effectiveness as terminators in cationic cyclisations, producing pyrrolidines and piperidines, which are structurally related to 3-({4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine (Charlotte M. Haskins & D. Knight, 2002).

Physical and Chemical Properties

• NMR studies of compounds like N-methyl-N-propyl-pyrrolidinium bis(trifluoromethanesulfonyl)imide, which shares some structural similarities, provide insights into the interactions between similar ionic compounds and their physical properties (I. Nicotera et al., 2005).

Applications in Organic Synthesis

• (2S)-2-[(Phenylsulfinyl)methyl]pyrrolidine, a compound with a similar structure, has been used as a catalyst in organic synthesis, implying potential catalytic applications for 3-({4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine in similar reactions (Kamal N. Singh et al., 2013).

Potential in Medicinal Chemistry

• Research into similar compounds has been aimed at exploring their potential in medicinal chemistry, such as the synthesis of pyrrolidines and piperidines for their pharmacological importance (R. Smaliy et al., 2011).

Molecular Modification and Spectral Properties

• Modification of similar molecules with spiro-piperidine units has been studied to tailor their spectral properties, which might be relevant for 3-({4-[1-(propylsulfonyl)-3-pyrrolidinyl]-1-piperidinyl}methyl)pyridine in developing optical materials or probes (Kanumuri Ramesh Reddy et al., 2013).